Cas no 84957-29-9 (1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium)

Cefpirome is chemically known as (6R, 7R) -7-[(z) -2- (2-aminothiazol-4-yl) - 2-methoxyiminoacetamido] -3- (6,7-dihydro-5h-cyclopentyl [b] pyridinium-1-ylmethyl) - 8-oxo-5-thia-1-azabicyclo [4.2.0] octa-2-en-2-carboxyl monosulfate, white to yellowish white crystalline powder, slightly peculiar odor. It is more soluble in water, and almost insoluble in ethanol or diethyl ether. At pH value of 5-7 soluble in water, The stability of its aqueous solution can be compared with cefotaxime and other third-generation cephalosporins. Acute toxicity LD50 mice, rats (g/kg): 1.9-2.4,1.9-2.15 i.v; 3.8 ～ 4.2,5.8 ～ 6.55 intraperitoneal injection. Clinically, it is mainly used for severe respiratory tract / urinary tract infection and skin and soft tissue infection. Cefpirome has less adverse reactions and is well tolerated. Adverse reactions such as allergic reactions such as rash \ gastrointestinal dysfunction such as diarrhea \ slight reversible laboratory changes are similar to the first generation cephalosporins< Br>
1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium structure
84957-29-9 structure
1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium
84957-29-9
C22H22N6O5S2
514.577281475067
MFCD00864933
60793
5479539

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Properties

Names and Identifiers

    • Cefpirome
    • 1-[[(6R,7R)-7-[[(2Z)-(2-Amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-car-boxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-6,7-dihydro-5H-cyclo-penta[b]pyrindimium inner salt
    • 3-[(2,3-cyclopenteno-1-pyridinium) methyl]-7-[2-syn-methoxyimino-2-(2-aminothiazol-4-yl)acetamido]ceph-3-em-4-carboxylate
    • 1-[[(6R,7R)-7-[2-(2-amio-4-thiazolyl) glyoxylamido]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0] oct-2-en-3yl]methyl]-6,7-dihydo-5H-1-pyrindimium hydroxide,inner salt,72-(Z)-(O-methyloxime)
    • Broact
    • Cefrom
    • Kertin
    • Cefpirome Sulphate
    • Cefpiroma
    • Cefpiromum
    • HR-810
    • Keitim
    • broact；cefrom；HR-810；keitim
    • 1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium
    • 5H-1-Pyrindinium, 1-[[7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-6,7-dihydro-, inner salt, [6R-[6α,7β(Z)]]- (ZCI)
    • 5H-Cyclopenta[b]pyridinium, 1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-6,7-dihydro-, inner salt (9CI)
    • 5H-Cyclopenta[b]pyridinium, 1-[[7-[[(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-6,7-dihydro-, inner salt, [6R-[6α,7β(Z)]]-
    • Antibiotic HR 810
    • HR 810
    • DTXSID2048244
    • 3-((2,3-cyclopenteno-1-pyridinium)methyl)-7-(2-syn-methoximino-2-(2-aminothiazole-4-yl)acetamido)ceph-3-em-4-carboxylate
    • Cefpiroma [Spanish]
    • NCGC00181339-01
    • CEFPIROME [INN]
    • Keiten
    • 1-(((6R,7R)-7-(2-(2-Amino-4-thiazolyl)glyoxylamino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-6,7-dihydro-5H-1-pyridinium hydroxide, inner salt
    • Romecef
    • SCHEMBL49406
    • Cefir (TN)
    • (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl)amino)-3-(6,7-dihydro-5H-cyclopenta(b)pyridin-1-ium-1-ylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • (6R,7R)-7-(()-2-(2-Amino-4-thiazolyl)-2-methoxyiminoacetamido)-8-oxo-3-(2beta-trimethylenpyridinio)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carboxylat
    • (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-3-(6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium-1-ylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • 1-(((6R,7R)-2-carboxylato-7-(((2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5H,6H,7H-cyclopenta(b)pyridin-1-ium
    • EN300-24767392
    • SMR004701476
    • DTXCID3028219
    • 1-{[(6R,7R)-7-[(2Z)-2-(2-AMINO-1,3-THIAZOL-4-YL)-2-(METHOXYIMINO)ACETAMIDO]-2-CARBOXYLATO-8-OXO-5-THIA-1-AZABICYCLO[4.2.0]OCT-2-EN-3-YL]METHYL}-5H,6H,7H-CYCLOPENTA[B]PYRIDIN-1-IUM
    • 5H-1-PYRINDINIUM, 1-((7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-6,7-DIHYDRO-, HYDROXIDE, INNER SALT, (6R-(6.ALPHA.,7.BETA.(Z)))-
    • CHEBI:3503
    • 5H-1-Pyrindinium, 1-((7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydro-, hydroxide, inner salt, (6R-(6alpha,7beta(Z)))-
    • Cefrom (TN)
    • HY-B0699
    • CHEMBL65794
    • (6R,7R)-7-((2-(2-Amino-4-thiazolyl)-2-methoxyiminoacetamido)-8-oxo-3-(2beta-trimethylenpyridinio)methyl)-5-thia-1-azabicyclo(4.2.0)oct-2-en-2-carboxylat
    • (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(6,7-dihydro-5H-cyclopenta(b)pyridinium-1-ylmethyl)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
    • 1-(((6R,7R)-7-(2-(2-AMINO-4-THIAZOLYL)GLYOXYLAMIDO)-2-CARBOXY-8-OXO-5-THIA-1-AZABICYCLO(4.2.0)OCT-2-EN-3-YL)METHYL)-6,7-DIHYDRO-5H-1-PYRINDINIUM HYDROXIDE, INNER SALT, 72-(Z)-(O-METHYLOXIME)
    • CEFPIROME [WHO-DD]
    • DB13682
    • HR-810 FREE BASE
    • J01DA37
    • Cefpirome (INN)
    • 5H-1-Pyrindinium, 1-((7-(((2-amino-4-thiazolyl)(methoxyimino)acetyl)amino)-2-carboxy-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-en-3-yl)methyl)-6,7-dihydro-, hydroxide, inner salt, (6R-(6alpha,7beta(Z)))-
    • Keiten, Cefpiroma
    • 7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-(6,7-dihydro-5H-cyclopenta[b]pyridinium-1-ylmethyl)-3,4-didehydrocepham-4-carboxylic acid
    • MLS006010792
    • 1-{[(6R,7R)-2-carboxylato-7-{[(2Z)-1-hydroxy-2-(2-imino-2,3-dihydro-1,3-thiazol-4-yl)-2-(methoxyimino)ethylidene]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl}-5H,6H,7H-cyclopenta[b]pyridin-1-ium
    • D07649
    • CEFPIROME [MI]
    • Sulfate, Cefpirome
    • Cefpirome [INN:BAN]
    • SCHEMBL22207951
    • Cefpiromum (Latin)
    • (6R,7R)-7-{[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-3-(6,7-dihydro-5H-cyclopenta[b]pyridinium-1-ylmethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
    • Cefir
    • S72Q2F09HY
    • 7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-3-(6,7-dihydro-5H-cyclopenta(b)pyridinium-1-ylmethyl)-3,4-didehydrocepham-4-carboxylic acid
    • CS-0009593
    • UNII-S72Q2F09HY
    • AKOS016013926
    • Cefpiromum [Latin]
    • 84957-29-9
    • 810, HR
    • +Expand
    • MFCD00864933
    • DKOQGJHPHLTOJR-WHRDSVKCSA-N
    • 1S/C22H22N6O5S2/c1-33-26-15(13-10-35-22(23)24-13)18(29)25-16-19(30)28-17(21(31)32)12(9-34-20(16)28)8-27-7-3-5-11-4-2-6-14(11)27/h3,5,7,10,16,20H,2,4,6,8-9H2,1H3,(H3-,23,24,25,29,31,32)/b26-15-/t16-,20-/m1/s1
    • C(C1=C(C[N+]2=CC=CC3CCCC2=3)CS[C@@H]2[C@@H](C(N12)=O)NC(=O)/C(/C1N=C(N)SC=1)=N\OC)(=O)[O-]

Computed Properties

  • 514.10900
  • 3
  • 8
  • 8
  • 514.109309
  • 35
  • 955
  • 0
  • 2
  • 0
  • 1
  • 0
  • 1
  • 0.9
  • 208

Experimental Properties

  • -0.13390
  • 207.46000
  • White to yellowish white crystalline powder, slightly peculiar odor
  • It is more soluble in water, but almost insoluble in ethanol or ether

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Security Information

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Customs Data

  • 3003201900

  • China Customs Code:

    3003201900

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI57086-1g
5H-Cyclopenta[b]pyridinium,1-[[(6R,7R)-7-[[(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-6,7-dihydro-, inner salt
 84957-29-9
1g
 $302.00 2024-04-19
Chemenu
CM276437-1g
Cefpirome
 84957-29-9 95%+
1g
 $1342 2022-12-28
Enamine
EN300-24767392-0.05g
1-{[(6R,7R)-7-[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido]-2-carboxylato-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl}-5H,6H,7H-cyclopenta[b]pyridin-1-ium
 84957-29-9 95%
0.05g
 $2755.0 2024-06-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C927831-5g
Cefpirome
 84957-29-9 98%
5g
 ￥918.00
SHENG KE LU SI SHENG WU JI SHU
sc-337622-1 g
Cefpirome,
 84957-29-9
1g
 ￥4,452.00 2023-07-11

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Synthesis

Synthetic Circuit 1

63527-52-6 63527-52-6
533-37-9 533-37-9
84957-29-9 84957-29-9
Reaction Conditions
1.1 Reagents: Hexamethyldisilazane ,  Trimethylsilyl iodide Solvents: Dichloromethane ;  7 h, reflux
1.2 Reagents: Trimethylsilyl iodide Solvents: Dichloromethane ;  2 h, reflux
1.3 Reagents: Hydrochloric acid ,  Potassium iodide Solvents: Water ;  5 min, cooled; 2 h, cooled; overnight, 4 °C
Reference
Synthesis of cefpirome sulfate using dihydrocyclopenta[b]pyridine and cefotaxime as starting materials
Tang, Lei; Wang, Jian-ta; Zhu, Gao-feng, Huaxue Shiji, 2008, 30(4), 304-305

Synthetic Circuit 2

63527-52-6 63527-52-6
496-15-1 496-15-1
84957-29-9 84957-29-9
Reaction Conditions
1.1 Reagents: N,O-Bis(trimethylsilyl)acetamide Solvents: Acetonitrile
1.2 Reagents: Trimethylsilyl iodide
1.3 Solvents: Acetonitrile ,  Tetrahydrofuran
1.4 Reagents: N,O-Bis(trimethylsilyl)acetamide Solvents: Acetonitrile
Reference
Synthesis of cephalosporin derivatives with different 3'-nitrogen heterocyclic substituents
Petek, Alenka Stefanic; Japelj, Miha, Acta Pharmaceutica (Zagreb), 2000, 50(1), 17-27

Synthetic Circuit 3

66340-28-1 66340-28-1
533-37-9 533-37-9
84957-29-9 84957-29-9
Reaction Conditions
Reference
Preparation of cephalosporin derivatives as intermediates for antibiotics
, European Patent Organization, , ,

Synthetic Circuit 4

178036-40-3 178036-40-3
82423-07-2 82423-07-2
533-37-9 533-37-9
84957-29-9 84957-29-9
Reaction Conditions
Reference
Cephem compounds
, Federal Republic of Germany, , ,

Synthetic Circuit 5

60846-21-1 60846-21-1
533-37-9 533-37-9
84957-29-9 84957-29-9
Reaction Conditions
Reference
Cephem compounds
, Federal Republic of Germany, , ,

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Raw materials

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Preparation Products

1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Suppliers

HU BEI ZHONG SHAN FENG XING YI YAO Technology Co., Ltd.
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(CAS:84957-29-9)
ZHANG LI
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:84957-29-9)
TANG SI LEI
15026964105
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1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium Related Literature

84957-29-9 (1-{(6R,7R)-7-(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetamido-2-carboxylato-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl}-5H,6H,7H-cyclopentabpyridin-1-ium) Related Products

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